Cas no 851951-78-5 (ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851951-78-5
• MF: C₂₅H₂₃N₃O₅S
• MW: 477.53222489357
• CID: 6151275
• PubChem ID: 4568671
• Update Time: 2025-10-22

ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• AB00670605-01
• ethyl 5-[(3,4-dimethylbenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590436
• F0641-0676
• 851951-78-5
• ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C25H23N3O5S/c1-5-33-25(31)21-19-13-34-23(26-22(29)16-7-6-14(2)15(3)12-16)20(19)24(30)28(27-21)17-8-10-18(32-4)11-9-17/h6-13H,5H2,1-4H3,(H,26,29)
• InChI Key： BNFKFPMOIJEZTH-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)OC)C(C2=C1NC(C1C=CC(C)=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 477.13584202g/mol
• Monoisotopic Mass: 477.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 126Ų

Additional information on ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Introduction to ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851951-78-5)

ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a multifunctional organic compound characterized by its complex heterocyclic framework and functional groups. This molecule represents a novel class of bioactive agents with potential applications in pharmaceutical research, particularly in the development of therapeutic agents targeting inflammatory and neurodegenerative diseases. The compound's structural features, including the 3-(4-methoxyphenyl) substituent and the 4-oxo group, contribute to its unique pharmacological profile. Recent studies have highlighted its potential as a modulator of intracellular signaling pathways, making it a subject of interest for both academic and industrial researchers.

Chemical Structure and Molecular Composition

The molecular structure of ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is defined by its core thieno[3,4-d]pyridazine ring system, which is a fused thiophene and pyridazine ring. The presence of the 3-(4-methoxyphenyl) group introduces aromaticity and enhances the molecule's hydrophobicity, while the 5-(3,4-dimethylbenzamido) moiety provides additional functionalization through amide linkage. The 4-oxo group further stabilizes the structure by introducing a ketone functionality. These structural elements collectively influence the compound's solubility, reactivity, and biological activity, as demonstrated in recent experimental studies.

Synthetic Pathways and Preparation Methods

The synthesis of ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and cyclization. A key synthetic strategy involves the coupling of a 3-(4-methoxyphenyl)-substituted thiophene derivative with a 5-(3,4-dimethylbenzamido)-functionalized pyridazine scaffold. Recent advancements in catalytic methodologies, such as the use of transition metal catalysts, have improved the efficiency of this synthesis. A 2023 study published in Journal of Medicinal Chemistry reported a scalable method for producing this compound with high purity, emphasizing its potential for large-scale pharmaceutical applications.

Biological Activities and Mechanisms of Action

ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has been shown to exhibit diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. Its mechanism of action is primarily attributed to its ability to modulate intracellular signaling pathways, such as the NF-κB and MAPK pathways. A 2023 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide-stimulated macrophages. This effect is mediated through the suppression of IKKβ activation, highlighting its potential as an anti-inflammatory agent.

Research Applications and Therapeutic Potential

The therapeutic potential of ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has been explored in various preclinical models. In neurodegenerative disease research, this compound has shown promise in mitigating oxidative stress and neuronal damage in models of Parkinson's disease. A 2023 study published in Neurochemistry International reported that treatment with this compound significantly reduced dopaminergic neuron loss in a mouse model of Parkinson's, suggesting its potential as a neuroprotective agent. Additionally, its anti-inflammatory properties have been investigated in the context of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Current Research Trends and Future Directions

Ongoing research into ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is focused on optimizing its pharmacological profile and understanding its molecular targets. Recent studies have employed advanced techniques such as molecular docking and in silico modeling to predict its interactions with key proteins involved in inflammatory and neurodegenerative pathways. These computational approaches are complemented by experimental studies aimed at validating the compound's efficacy in vivo. Future research directions include the development of derivatives with enhanced potency and reduced side effects, as well as the exploration of its potential in combination therapies.

Conclusion

ethyl 5-(3,4-dimethylbenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a promising candidate for pharmaceutical development, with its unique structural features and biological activities making it a valuable subject for further investigation. Continued research into its mechanisms of action and therapeutic applications is expected to yield significant advances in the treatment of inflammatory and neurodegenerative diseases.